Cas no 14122-34-0 (Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI))

Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI) structure
14122-34-0 structure
Product Name:Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI)
CAS No:14122-34-0
MF:C12H19ClN2S
MW:258.810660600662
CID:210744
PubChem ID:203291
Update Time:2025-04-19

Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamimidothioic acid,5-phenylpentyl ester, monohydrochloride (9CI)
    • 5-phenylpentyl carbamimidothioate,hydrochloride
    • 14122-34-0
    • DTXSID00161605
    • Pseudourea, 2-(5-phenylpentyl)-2-thio-, monohydrochloride
    • 2-(5-Phenylpentyl)-2-thiopseudourea hydrochloride
    • Inchi: 1S/C12H18N2S.ClH/c13-12(14)15-10-6-2-5-9-11-7-3-1-4-8-11;/h1,3-4,7-8H,2,5-6,9-10H2,(H3,13,14);1H
    • InChI Key: NOWOZSGPIGGUJL-UHFFFAOYSA-N
    • SMILES: Cl.S(C(=N)N)CCCCCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 258.09597
  • Monoisotopic Mass: 258.096
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 7
  • Complexity: 177
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.2Ų

Experimental Properties

  • Boiling Point: 358.2°Cat760mmHg
  • Flash Point: 170.5°C
  • PSA: 49.87
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